Cas no 2041786-48-3 ()

• CAS No: 2041786-48-3
• MF: C₁₉H₂₈
• MW: 256.425625801086
• CID: 6648161
• PubChem ID: 22295104
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C19H28/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h3-5,11,14-17H,6-10,12-13H2,1-2H3/t14?,15-,16-,17-,18-,19-/m0/s1
• InChI Key： UZHPQOPEBYBGGT-FZFXZXLVSA-N
• SMILES： [C@H]12CC[C@]3(C)C=CC[C@H]3[C@@H]1CCC1CC=CC[C@]21C

Computed Properties

• Exact Mass: 256.219100893g/mol
• Monoisotopic Mass: 256.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids